Pramlintide-d3 Trifluoroacetate
Description
Pramlintide-d3 Trifluoroacetate is a deuterium-labeled analog of pramlintide, a synthetic amylin analog used to treat diabetes. The compound incorporates three deuterium atoms (d3) and a trifluoroacetate (TFA) counterion. Its primary application lies in analytical chemistry, particularly as an internal standard in high-performance liquid chromatography (HPLC) and mass spectrometry (MS) due to its isotopic distinction, which minimizes interference during quantification . The trifluoroacetate counterion enhances solubility and stability in organic solvents, critical for reproducible chromatographic separations .
Properties
Molecular Formula |
C₁₇₁H₂₆₄D₃N₅₁O₅₃S₂ x C ₂HF₃O₂ |
|---|---|
Molecular Weight |
3952.41 |
Synonyms |
25-L-Proline-28-L-proline-29-L-proline-amylin (human)-d3 Trifluoroacetate; Tripo-amylin-d3 Trifluoroacetate; AC-137-d3; Symlin-d3 Trifluoroacetate |
Origin of Product |
United States |
Comparison with Similar Compounds
Salt Form Optimization and Pharmacological Performance
The choice of counterion significantly impacts physicochemical and pharmacological properties. For example, in preclinical studies of LF-3-88 (a nicotinic receptor agonist), the trifluoroacetate salt demonstrated superior performance in behavioral assays (e.g., SmartCube) compared to tartrate or hydrochloride salts, likely due to enhanced bioavailability or stability . However, all three salts showed equivalent efficacy in the forced swim test (FST), suggesting counterion effects are context-dependent .
Table 1: Salt Form Comparison
Physicochemical Stability
Trifluoroacetate salts generally exhibit high thermal stability, as seen in Thallium(III) trifluoroacetate (melting point: 169°C) . This aligns with Pramlintide-d3 Trifluoroacetate’s chemical robustness, which ensures consistent HPLC performance under varying conditions . In contrast, hydrochloride salts may degrade at lower temperatures, limiting their utility in long-term storage or high-temperature analyses.
Analytical Performance
In fluorine speciation analysis, TFA-containing compounds like this compound achieve baseline HPLC separation within 10 minutes with compound-independent sensitivity, a critical advantage for high-throughput applications . EG00229 Trifluoroacetate, another TFA salt, demonstrates 98% purity and minimal interference, underscoring the reliability of TFA salts in precision-critical workflows .
Table 2: HPLC Performance Metrics
| Parameter | This compound | EG00229 Trifluoroacetate | Fluoride Salts |
|---|---|---|---|
| Retention Time (min) | ~10 | ~10 | Variable (>15) |
| Purity | ≥98% | 98% | 85–95% |
| Detection Sensitivity | High (fluorine-specific) | High | Moderate |
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